![molecular formula ¹³C₅H₁₂O₅ B1161294 [13C5]Xylitol](/img/new.no-structure.jpg)
[13C5]Xylitol
Description
[13C5]Xylitol is a stable isotopically labeled analog of xylitol, where all five carbon atoms are replaced with carbon-13 (13C). This modification increases its molecular weight to 157.109 g/mol compared to natural xylitol (152.1458 g/mol) . While retaining the chemical structure (C5H12O5) and functional properties of xylitol, the 13C labeling enables its use as a tracer in metabolic studies, pharmacokinetic research, and analytical chemistry .
Natural xylitol is a five-carbon sugar alcohol (polyol) with a sweetness equivalent to sucrose (1.0 relative sweetness) but 40% fewer calories (2.4 cal/g vs. 4.0 cal/g for sucrose) . It is insulin-independent, making it safe for diabetics, and exhibits anti-cariogenic properties by inhibiting Streptococcus mutans growth in dental plaque .
Properties
Molecular Formula |
¹³C₅H₁₂O₅ |
|---|---|
Molecular Weight |
157.11 |
Origin of Product |
United States |
Comparison with Similar Compounds
[13C5]Xylitol vs. Natural Xylitol
The isotopic labeling in [13C5]xylitol allows precise tracking in metabolic pathways, such as xylitol’s conversion to D-xylulose-5-phosphate in the pentose phosphate pathway . Natural xylitol lacks this utility but remains the standard for industrial and consumer applications.
Xylitol vs. Sucrose
Xylitol’s low glycemic impact and dental benefits contrast sharply with sucrose, which is cariogenic and unsuitable for diabetics. Clinical trials demonstrate that xylitol reduces plaque acidity and S. mutans levels by 30–60% compared to sucrose .
Xylitol vs. Artificial Sweeteners (Acesulfame Potassium)
However, Ace-K’s non-caloric nature makes it preferable for zero-calorie products.
Functional Comparison with Other Sugar Alcohols
- Carbon Chain Length : Xylitol (5-carbon) vs. sorbitol/erythritol (6-carbon/4-carbon).
- Fermentation : Xylitol is produced via microbial conversion of xylose, whereas sorbitol is typically hydrogenated from glucose .
- Applications : Xylitol dominates in dental and diabetic products, while erythritol is favored for its higher digestive tolerance .
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